Itaconic acid

Production and Engineering:

Traditionally, IA was obtained through the fermentation of various fungi, primarily Aspergillus terreus. However, recent research has focused on developing more efficient and sustainable production methods. This includes utilizing genetically engineered microorganisms and exploring alternative feedstocks like waste molasses .

Bio-based Polymers and Materials:

Due to its bifunctional structure, IA serves as a valuable building block for bio-based polymers and materials with various applications. Researchers are exploring its potential in creating hydrogels, superabsorbent polymers, and even drug carriers .

Potential Therapeutic Applications:

Recent studies highlight the potential of IA and its derivatives in treating various diseases. Research suggests IA possesses anti-inflammatory, anti-bacterial, and even anti-tumor properties . For instance, studies show promising results in using IA derivatives to manage systemic lupus erythematosus (SLE) .

Metabolic Regulation and Disease:

Emerging research points towards IA's role in regulating various metabolic pathways within the body. Studies suggest its involvement in non-alcoholic fatty liver disease (NAFLD) and potentially other metabolic disorders . Understanding these connections is crucial for developing novel therapeutic strategies.

Itaconic acid, chemically known as 2-methylidenebutanedioic acid, is a dicarboxylic acid with the molecular formula C₅H₆O₄. It features a five-carbon backbone with two carboxyl groups (-COOH) and a double bond between two carbon atoms. This compound can exist in two isomeric forms: cis and trans, with the cis form being more prevalent in biological systems. Itaconic acid is produced naturally in animal cells as a byproduct of the tricarboxylic acid cycle via the enzymatic conversion of cis-aconitate, particularly under stress conditions that inhibit the cycle's normal operation .

The compound has garnered attention due to its potential applications in various fields, including biochemistry, materials science, and polymer chemistry.

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Interaction with primary amines leads to the formation of polyesters that exhibit rapid degradation rates, which are beneficial for applications requiring controlled release systems .

Itaconic acid exhibits notable biological activities:

• Anti-inflammatory Properties: Itaconate produced during cellular stress has been shown to modulate inflammatory responses, potentially offering therapeutic benefits against conditions like autoimmune diseases and infections .
• Antimicrobial Activity: Itaconic acid has bactericidal properties, inhibiting the growth of certain bacteria and thus may play a role in immune responses .
• Cancer Inhibition: Preliminary studies suggest that itaconate may inhibit tumor progression, although further research is needed to elucidate its mechanisms of action .

Various methods exist for synthesizing itaconic acid:

• Biological Synthesis: The most common natural pathway involves the enzymatic conversion of cis-aconitate through the action of aconitate decarboxylase .
• Chemical Synthesis: Laboratory synthesis can be achieved through several routes:
  • Friedel-Crafts Reaction: This method involves reacting itaconic anhydride with aromatic compounds in the presence of a Lewis acid catalyst .
  • Polymerization Techniques: Techniques such as thermal polycondensation or ring-opening metathesis polymerization can also be employed to synthesize itaconate-based polymers from itaconic acid derivatives .

Itaconic acid has diverse applications across multiple domains:

• Polymer Industry: It is used as a monomer for producing biodegradable polymers and copolymers that have applications in packaging materials and coatings due to their mechanical properties and biodegradability .
• Agriculture: Itaconic acid derivatives are explored as potential biopesticides and herbicides due to their antimicrobial properties .
• Pharmaceuticals: The compound's anti-inflammatory and antimicrobial properties make it a candidate for developing new therapeutic agents .

Itaconic acid shares structural similarities with several other compounds. Here are some notable comparisons:

Itaconic acid's unique combination of structural features—particularly its unsaturation and dicarboxylic nature—distinguishes it from these similar compounds, leading to its diverse applications and biological activities.

Adsorptional-photocatalytic removal of fast sulphon black dye by using chitin-cl-poly(itaconic acid-co-acrylamide)/zirconium tungstate nanocomposite hydrogel

Gaurav Sharma, Amit Kumar, Mu Naushad, Bharti Thakur, Dai-Viet N Vo, Bin Gao, Abdullah A Al-Kahtani, Florian J Stadler
PMID: 34492774   DOI: 10.1016/j.jhazmat.2021.125714

Abstract

In the present work, the removal of fast sulphon black (FSB) dye from water was executed by using chitin-cl-poly(itaconic acid-co-acrylamide)/zirconium tungstate nanocomposite hydrogel (Ch-cl-poly(IA-co-AAm)-ZrW NCH). The Ch-cl-poly(IA-co-AAm)-ZrW NCH was fabricated proficiently by microwave-induced sol-gel/copolymrization method. The zirconium tungstate (ZrW) photocatalyst was prepared by co-precipitation method using sodium tungstate and zirconium oxychloride in ratio (2:1). The polymeric hydrogel part has been used to support the ZrW, and it acted as an adsorbent for adsorptive removal of FSB dye. The band gap for nanocomposite hydrogel was found about 4.18 eV by using Tauc equation. The Ch-cl-poly(IA-co-AAm)-ZrW NCH was characterized by various techniques as FTIR (Fourier-transform infrared spectroscopy), X-ray diffraction (XRD), transmittance electron microscopy (TEM), energy dispersive X-ray spectroscopy (EDS) and scanning electron microscopy (SEM). The adsorptional-photocatalytic remediation experiment of FSB dye was optimized for reaction parameters as FSB dye and Ch-cl-poly(IA-co-AAm)-ZrW NCH concentration, and pH. The maximum percentage removal for FSB dye was observed at 92.66% in 120 min under adsorptional-photocatalysis condition.

Microbial itaconic acid production from starchy food waste by newly isolated thermotolerant Aspergillus terreus strain

Vivek Narisetty, Ashish A Prabhu, Khalid Al-Jaradah, Deeksha Gopaliya, Abeer H Hossain, Sunil Kumar Khare, Peter J Punt, Vinod Kumar
PMID: 34174767   DOI: 10.1016/j.biortech.2021.125426

Abstract

In the present study, we have explored the potential of newly isolated Aspergillus terreus BD strain, which can accumulate itaconic acid (IA) at higher temperature. The shake flask cultivation of thermotolerant strain with medium optimized using Box-Behnken Design at 45 °C resulted in IA accumulation of 28.9 g/L with yield of 0.27 g/g. The enzymatic saccharification of the synthetic food waste (SFW) consisting of potatoes, rice & noodles were optimized using Taguchi method of orthogonal array to maximize the release of fermentable sugar. The maximum glucose release of 0.60 g/g was achieved with 10% biomass loading, 5% enzyme concentration, pH 5.5 and temperature 60
C. The sugars obtained from SFW was integrated with IA production and maximum IA titer achieved with SFW hydrolysate during bioreactor cultivation was 41.1 g/L with conversion yield of 0.27 g/g while with pure glucose IA titer and yield were 44.7 g/L and 0.30 g/g, respectively.

Brewers' spent grain as carbon source for itaconate production with engineered Ustilago maydis

Jens Weiermüller, Alexander Akermann, Wolfgang Laudensack, Jonas Chodorski, Lars M Blank, Roland Ulber
PMID: 34044241   DOI: 10.1016/j.biortech.2021.125262

Abstract

Brewers' spent grain (BSG) is produced worldwide in millions of tons during the beer brewing process. Due to its high content of structural carbohydrates, BSG is a promising material for being valorised in biorefineries. In this study three process routes for producing itaconate from BSG hydrolysates are presented using the previously engineered smut fungi UstilagomaydisMB215Δcyp3ΔP
::P
as whole-cell biocatalyst. Using a fermentation medium based on BSG hydrolysate a yield of 0.38g
/g
and a productivity of 0.11g
/(L·h) were achieved. The addition of detoxified hydrothermal supernatant to the fermentation medium did not result in improved performance parameters but resulted in a decreased yield (0.29g
/g
) and productivity (0.053 g
/(L·h)). Simultaneous saccharification and fermentation with hydrothermal pretreated BSG is possible, although at lower rate. In summary, the valorisation of BSG in fungal fermentations might complement the end-of-life options of this industrial side product.

Investigating the relationship between structure of itaconylated starch and its sizing properties: Viscosity stability, adhesion and film properties for wool warp sizing

Wei Li, Zhengqiao Zhang, Lanjuan Wu, Qian Liu, Xuedong Cheng, Zhenzhen Xu
PMID: 33775760   DOI: 10.1016/j.ijbiomac.2021.03.143

Abstract

The purpose of this work was to evaluate the effect of itaconation on sizing properties (such as viscosity stability, adhesion and film properties) of biological macromolecule (corn starch) for developing a new bio-based sizing agent [itaconylated starch (IS)]. Granular IS samples were characterized by Fourier transform infrared (FTIR) spectroscopy and scanning electron microscopy (SEM) techniques. The adhesion of IS to wool fibers was investigated by a standard method (FZ/T 15001-2008). And film properties of IS samples were also studied in terms of tensile strength, breaking elongation, bending endurance and degree of crystallinity, etc. Compared with control acid-converted starch (ACS), stronger bonding forces to wool fibers for IS as well as higher breaking elongation and lower tensile strength for IS film were displayed. Increasing the degrees of substitution (DS) of IS samples from 0 to 0.052 was able to achieve gradually enhanced bonding forces, breaking elongation and bending endurance, which implied that increasing the number of itaconate substituents could play a significantly positive role in overcoming the shortcomings (insufficient adhesion and film brittleness) of starch. These experimental results denoted that the granular IS exhibited potential for the use as a new starch-based size in the sizing of wool warp yarns.

Aqueous Modification of Chitosan with Itaconic Acid to Produce Strong Oxygen Barrier Film

Juho Antti Sirviö, Anu M Kantola, Sanna Komulainen, Svitlana Filonenko
PMID: 33913322   DOI: 10.1021/acs.biomac.1c00216

Abstract

In this study, the chemical modification of chitosan using itaconic acid as a natural-based unsaturated dicarboxylic acid was investigated. In an aqueous environment, the amine group of chitosan reacts with itaconic acid to produce a chitosan derivative with pyrrolidone-4-carboxylic acid group. On the basis of the elemental analysis, 15% of the amine groups of chitosan reacted, thus creating modified chitosan with amine and carboxylic acid functionalities. Due to the presence of amine and carboxylic acid groups, the surface charge properties of the chitosan were notably altered after itaconic acid modification. In an aqueous solution, the modified chitosan exhibited zwitterionic properties, being cationic at low pH and turning anionic when the pH was increased over 6.5, whereas the original chitosan remained cationic until pH 9. Furthermore, it was demostrated that the modified chitosan was suitable for the preparation of a self-standing film with similarly high transparency but notably higher mechanical strength and oxygen barrier properties compared to a film made from the original chitosan. In addition, the thermal stability of the modified chitosan film was higher than that of the original chitosan film, and the modified chitosan exhibited flame-retardant properties.

Capillary flow-based sample preparation system for metabolomic analysis of mammalian cells in suspension

John B Coulton, James L Edwards
PMID: 33665672   DOI: 10.1007/s00216-021-03204-y

Abstract

Sample preparation methodology is critical to obtaining reliable data for studying endogenous metabolites. Dependable preparation techniques require separation of cells from culture media, quenching of enzymatic activity, and extraction of metabolites from the cells. Presented here is a simple, rapid, semi-automated metabolomic sample preparation technique for 20 μL samples of RAW 264.7 cells suspended in culture media. This method uses online filter-assisted electroporation-based cell lysis and chilled organic solvent extraction to prepare metabolomic samples from cells in suspension in 2 min. Experiments using an isotopically labeled adenosine triphosphate internal standard were carried out to ensure enzymatic quenching by monitoring the ratio of labeled adenosine diphosphate to adenosine triphosphate. Cells were metabolically labeled with
C-glucose concurrent with sampling aliquots of the cell suspension over the course of 24 h. Incorporation of
C into organic acid metabolites such as itaconate Cell lysates was analyzed by nano-reverse-phase liquid chromatography-mass spectrometry (nano-RP-LC-MS), showing incorporation of
C into organic acid metabolites such as itaconate.

Novel Biobased Self-Healing Ionomers Derived from Itaconic Acid Derivates

Josefine Meurer, Julian Hniopek, Jan Dahlke, Michael Schmitt, Jürgen Popp, Stefan Zechel, Martin D Hager
PMID: 33368758   DOI: 10.1002/marc.202000636

Abstract

This article presents novel biobased ionomers featuring self-healing abilities. These smart materials are synthesized from itaconic acid derivates. Large quantities of itaconic acid can be produced from diverse biomass like corn, rice, and others. This study presents a comprehensive investigation of their thermal and mechanical properties via differential scanning calorimetry (DSC), thermo gravimetric analysis (TGA), and FT-Raman and FT-IR measurements as well as dynamic mechanic analysis. Within all these measurements, different kinds of structure-property relationships could be derived from these measurements. For example, the proportion of ionic groups enormously influences the self-healing efficiency. The investigation of the self-healing abilities reveals healing efficiencies up to 99% in 2 h at 90 °C for the itaconic acid based ionomer with the lowest ionic content.

Production of itaconic acid from alkali pretreated lignin by dynamic two stage bioconversion

Joshua R Elmore, Gara N Dexter, Davinia Salvachúa, Jessica Martinez-Baird, E Anne Hatmaker, Jay D Huenemann, Dawn M Klingeman, George L Peabody 5th, Darren J Peterson, Christine Singer, Gregg T Beckham, Adam M Guss
PMID: 33859194   DOI: 10.1038/s41467-021-22556-8

Abstract

Expanding the portfolio of products that can be made from lignin will be critical to enabling a viable bio-based economy. Here, we engineer Pseudomonas putida for high-yield production of the tricarboxylic acid cycle-derived building block chemical, itaconic acid, from model aromatic compounds and aromatics derived from lignin. We develop a nitrogen starvation-detecting biosensor for dynamic two-stage bioproduction in which itaconic acid is produced during a non-growth associated production phase. Through the use of two distinct itaconic acid production pathways, the tuning of TCA cycle gene expression, deletion of competing pathways, and dynamic regulation, we achieve an overall maximum yield of 56% (mol/mol) and titer of 1.3 g/L from p-coumarate, and 1.4 g/L titer from monomeric aromatic compounds produced from alkali-treated lignin. This work illustrates a proof-of-principle that using dynamic metabolic control to reroute carbon after it enters central metabolism enables production of valuable chemicals from lignin at high yields by relieving the burden of constitutively expressing toxic heterologous pathways.

Staphylococcus aureus induces an itaconate-dominated immunometabolic response that drives biofilm formation

Kira L Tomlinson, Tania Wong Fok Lung, Felix Dach, Medini K Annavajhala, Stanislaw J Gabryszewski, Ryan A Groves, Marija Drikic, Nancy J Francoeur, Shwetha H Sridhar, Melissa L Smith, Sara Khanal, Clemente J Britto, Robert Sebra, Ian Lewis, Anne-Catrin Uhlemann, Barbara C Kahl, Alice S Prince, Sebastián A Riquelme
PMID: 33658521   DOI: 10.1038/s41467-021-21718-y

Abstract

Staphylococcus aureus is a prominent human pathogen that readily adapts to host immune defenses. Here, we show that, in contrast to Gram-negative pathogens, S. aureus induces a distinct airway immunometabolic response dominated by the release of the electrophilic metabolite, itaconate. The itaconate synthetic enzyme, IRG1, is activated by host mitochondrial stress, which is induced by staphylococcal glycolysis. Itaconate inhibits S. aureus glycolysis and selects for strains that re-direct carbon flux to fuel extracellular polysaccharide (EPS) synthesis and biofilm formation. Itaconate-adapted strains, as illustrated by S. aureus isolates from chronic airway infection, exhibit decreased glycolytic activity, high EPS production, and proficient biofilm formation even before itaconate stimulation. S. aureus thus adapts to the itaconate-dominated immunometabolic response by producing biofilms, which are associated with chronic infection of the human airway.

Metabolic dysfunction and early-onset colorectal cancer - how macrophages build the bridge

Katharina M Scheurlen, Adrian T Billeter, Stephen J O'Brien, Susan Galandiuk
PMID: 33624450   DOI: 10.1002/cam4.3315

Abstract

The incidence of colorectal cancer (CRC) among patients <50 years of age has increased dramatically over the last decades. At the same time, the growing proportion of obese children and adolescents and the increasing proportion of young and obese patients with CRC suggests an association between metabolic dysfunction and carcinogenesis. Tumor-associated macrophages (TAMs) are able to orchestrate tumor promoting and suppressing mechanisms in CRC. The aim of this review was to discuss the different roles of TAMs in CRC and their phenotype-specific metabolic pathways to identify potential new targets for CRC treatment.
A literature search was performed using PubMed, Cochrane and Embase to identify studies on TAMs and their metabolism in CRC. The following search terms were used in various combinations: (obesity OR adiposity OR obese) AND (macrophage OR polarization OR macrophage metabolism) AND ((colon cancer*) OR (colon carcinoma) OR (colonic tumor*) OR (colonic neoplasm[MeSH]) OR (rectal cancer*) OR (rectal carcinoma) OR (rectal tumor*) OR (rectal neoplasm[MeSH]) OR (colorectal cancer*) OR (colorectal carcinoma) OR (colorectal tumor*) OR (colorectal neoplasm[MeSH])). Studies including data on the phenotype and metabolism of TAMs in CRC were analyzed.
Evidence for the prognostic utility of macrophage markers in CRC is currently evolving, with a particular role of stage-dependent cellular metabolism profiles of TAMs. Itaconate is one of the metabolites produced by proinflammatory subtypes of TAMs and it is known to have tumor promoting effects. Metabolic pathways that are involved in macrophage activation and reprogramming play a role in a chronic inflammatory setting, consequently affecting the onset and development of CRC.
Tumor-promoting metabolites, such as itaconate, are directly regulating these mechanisms, thereby triggering carcinogenesis. Metabolic reprogramming in TAMs can build a bridge between metabolic dysfunction and the onset and progression of CRC through inflammatory pathways, particularly in younger patients with early-onset CRC.